Cas no 138745-88-7 (ethyl 4-(2-nitrophenylamino)benzoate)

ethyl 4-(2-nitrophenylamino)benzoate structure
138745-88-7 structure
Product Name:ethyl 4-(2-nitrophenylamino)benzoate
CAS No:138745-88-7
MF:C15H14N2O4
MW:286.282663822174
CID:2108900
PubChem ID:11208411
Update Time:2025-04-21

ethyl 4-(2-nitrophenylamino)benzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-(2-nitrophenylamino)benzoate
    • ethyl 4-(2-nitroanilino)benzoate
    • DTXSID20458847
    • JSJMEIPLHVMQPA-UHFFFAOYSA-N
    • Ethyl 4-[(2-nitrophenyl)amino]benzoate
    • 138745-88-7
    • SCHEMBL2258175
    • DA-10880
    • Inchi: 1S/C15H14N2O4/c1-2-21-15(18)11-7-9-12(10-8-11)16-13-5-3-4-6-14(13)17(19)20/h3-10,16H,2H2,1H3
    • InChI Key: JSJMEIPLHVMQPA-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC(=CC=1)NC1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 286.09535693Da
  • Monoisotopic Mass: 286.09535693Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 84.2Ų
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